molecular formula C21H27N7O B2671811 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine CAS No. 2097921-57-6

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

Cat. No. B2671811
M. Wt: 393.495
InChI Key: RWNOOQMAITVNFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine is a useful research compound. Its molecular formula is C21H27N7O and its molecular weight is 393.495. The purity is usually 95%.
BenchChem offers high-quality 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Biofilm Inhibition

Compounds with piperazine and pyrazole moieties have been synthesized and studied for their potential as bacterial biofilm inhibitors and MurB enzyme inhibitors. For instance, 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine derivatives have shown promising antibacterial efficacies against strains such as E. coli, S. aureus, and S. mutans, with one compound, in particular, displaying superior biofilm inhibition activities compared to the reference Ciprofloxacin. These findings suggest a potential application of such compounds in combating bacterial infections and biofilm-associated diseases (Ahmed E. M. Mekky, S. Sanad, 2020).

Anticancer Activity

Derivatives containing the piperazine moiety have been investigated for their anticancer activity. A study on polyfunctional substituted 1,3-thiazoles with a piperazine substituent has reported significant in vitro anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer treatment (Kostyantyn Turov, 2020).

Antimicrobial and Antifungal Activity

Pyrazole and piperazine derivatives have also been synthesized and tested for their antimicrobial and antifungal activities. Some of these compounds have shown significant activities against various microorganisms, indicating their potential use in developing new antimicrobial and antifungal agents (S. Y. Hassan, 2013).

Molecular Structure Investigations

Research on s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties has provided insights into their molecular structures, intermolecular interactions, and electronic properties through X-ray crystallography, Hirshfeld, and DFT calculations. These studies contribute to understanding the molecular basis of the biological activities of such compounds and can aid in the design of new molecules with improved efficacy (Ihab Shawish et al., 2021).

properties

IUPAC Name

(2,5-dimethylpyrazol-3-yl)-[4-(9-methyl-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N7O/c1-14-4-5-17-16(12-14)19-20(22-6-7-28(19)24-17)26-8-10-27(11-9-26)21(29)18-13-15(2)23-25(18)3/h6-7,13-14H,4-5,8-12H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWNOOQMAITVNFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2=NN3C=CN=C(C3=C2C1)N4CCN(CC4)C(=O)C5=CC(=NN5C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.